Ethyl 3-(4-fluorophenyl)-1h-pyrazole-5-carboxylate
Overview
Description
Ethyl 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylate, also known as EFPPC, is a type of pyrazole derivative with a fluorine atom attached to a phenyl ring. Pyrazole derivatives are a class of heterocyclic compounds that contain a five-membered ring with two nitrogen atoms and three carbon atoms. EFPPC has been studied for its potential applications in the fields of medicine, agriculture, and biochemistry. In particular, its synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been explored in detail.
Scientific Research Applications
Crystal Structure Analysis
- Kumar et al. (2018) synthesized a related compound, Ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, using trisodium citrate dihydrate. This study highlights its crystal structure, offering insights into its physical and chemical properties (Kumar et al., 2018).
Potential Anticancer Agents
- Alam et al. (2016) designed and synthesized novel pyrazole derivatives, including compounds similar to Ethyl 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylate, for their potential as anticancer agents. They evaluated these compounds for their topoisomerase IIα inhibitory activity and cytotoxicity against various cancer cell lines (Alam et al., 2016).
Synthesis and Biological Activity
- Liu et al. (2016) reported the synthesis of a compound structurally related to this compound and its effective inhibition on the proliferation of some cancer cell lines (Liu et al., 2016).
Applications in Organic Synthesis
- Arbačiauskienė et al. (2011) utilized ethyl triflyloxy-pyrazole-4-carboxylates in the synthesis of condensed pyrazoles via Pd-catalyzed cross-coupling reactions. This showcases the utility of such compounds in the field of organic chemistry (Arbačiauskienė et al., 2011).
Corrosion Inhibition
- Dohare et al. (2017) explored pyranpyrazole derivatives, including ethyl amino-dihydropyrano[2,3,C]pyrazole-5-carboxylate, as corrosion inhibitors for mild steel, useful in industrial processes (Dohare et al., 2017).
Antimicrobial Activity
- Radwan et al. (2014) synthesized a series of pyrazole derivatives, including Ethyl 1,5-Disubstituted-1H-Pyrazole-3-Carboxylates, and evaluated their antimicrobial activityagainst various bacteria and fungi. One of the compounds showed activity nearly as strong as ampicillin (Radwan et al., 2014).
Structural and Spectral Studies
- Viveka et al. (2016) conducted structural, spectral, and theoretical investigations of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate, providing insights into the molecular geometry and electronic structure of such compounds (Viveka et al., 2016).
Optical Nonlinearity Applications
- Chandrakantha et al. (2013) synthesized N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates and studied their optical nonlinearity, identifying potential applications in optical limiting (Chandrakantha et al., 2013).
Synthetic Approaches in Chemistry
- Ali et al. (2016) developed synthetic approaches for pyrazole-4-carbonitrile derivatives, demonstrating the versatility of compounds like this compound in creating a variety of chemical structures (Ali et al., 2016).
Contraceptive Acrosin Inhibitory Agents
- Qi et al. (2011) designed and synthesized ethyl 5-(4-aminophenyl)-1H-pyrazole-3-carboxylate derivatives for their in vitro acrosin inhibitory activities, with potential applications in contraceptive development (Qi et al., 2011).
Mechanism of Action
Target of Action
Pyrazole derivatives, which “Ethyl 3-(4-fluorophenyl)-1h-pyrazole-5-carboxylate” is a part of, have been found to exhibit a wide range of biological activities. They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
The mode of action of a compound depends on its specific structure and the target it interacts with. Generally, pyrazole derivatives can interact with their targets through various types of bonding and interactions, leading to changes in the function of the target .
Biochemical Pathways
The affected pathways would depend on the specific targets of the compound. Pyrazole derivatives have been found to possess various biological activities, which suggests that they may affect a variety of biochemical pathways .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. Pyrazole derivatives have been associated with a range of effects due to their diverse biological activities .
properties
IUPAC Name |
ethyl 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O2/c1-2-17-12(16)11-7-10(14-15-11)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYKNUKFAXFVJRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NN1)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70342646 | |
Record name | ethyl 3-(4-fluorophenyl)-1h-pyrazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70342646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
866588-11-6 | |
Record name | ethyl 3-(4-fluorophenyl)-1h-pyrazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70342646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 866588-11-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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